Cas no 96-58-2 (2-Nitrophenol-4-sulfomethylamide)

• Product Name: 2-Nitrophenol-4-sulfomethylamide
• CAS No: 96-58-2
• MF: C₇H₈N₂O₅S
• MW: 232.213820457458
• CID: 34865
• Update Time: 2024-01-23

2-Nitrophenol-4-sulfomethylamide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-N-methyl-3-nitrobenzenesulfonamide
• 2-Nitrophenol-4-sulfomethyl amide
• 3-Nitro-4-hydroxy-benzolsulfonsaeure-methylamid
• 4-Hydroxy-N-methyl-3-nitrobenzenesulphonamide
• EINECS 202-517-9
• N-Methyl-3-nitro-4-phenolsulfonamide
• Benzenesulfonamide, 4-hydroxy-N-methyl-3-nitro-
• 2-Nitrophenol-4-sulfomethylamide

• Inchi： 1S/C7H8N2O5S/c1-8-15(13,14)5-2-3-7(10)6(4-5)9(11)12/h2-4,8,10H,1H3
• InChI Key： ORCOFVZAETWNGU-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC=C(O)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 232.01500
• Monoisotopic Mass: 232.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 121A^2

Experimental Properties

• Density: 1.544
• Melting Point: 130-131 °C
• Boiling Point: 382.4°Cat760mmHg
• Flash Point: 185.1°C
• Refractive Index: 1.599
• PSA: 120.60000
• LogP: 2.20340
• pka: 5.04±0.14(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols